Triisopropanolamine

Specification

• Description: Triisopropanolamine (TIPA), a tertiary alkanolamine, is majorly used as a grinding chemical that reduces agglomeration in the ball milling process and changes the particle distribution of the finished cement.; Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water.
• CAS No.: 122-20-3
• Molecular Formula: C9H21NO3; (CH3CHOHCH2)3N; C9H21NO3
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 1-[bis(2-hydroxypropyl)amino]propan-2-ol
• Standard InChI: InChI=1S/C9H21NO3/c1-7(11)4-10(5-8(2)12)6-9(3)13/h7-9,11-13H,4-6H2,1-3H3
• Standard InChI Key: SLINHMUFWFWBMU-UHFFFAOYSA-N
• SMILES: CC(CN(CC(C)O)CC(C)O)O
• Canonical SMILES: CC(CN(CC(C)O)CC(C)O)O
• Boiling Point: 581 °F at 760 mm Hg (NTP, 1992); 305.0 °C; 306 °C; 305 °C
• Colorform: Crystalline, white solid; Solid at 25 °C
• Flash Point: 320 °F (NTP, 1992); 320 °F (160 °C) (Open cup); 160 °C o.c.
• Melting Point: 113 °F (NTP, 1992); 45.0 °C; 45 °C